6-Ethynyl-1,3-benzodioxole-5-carbaldehyde

• IUPAC Name: 6-ethynyl-1,3-benzodioxole-5-carbaldehyde
• InChI: InChI=1S/C10H6O3/c1-2-7-3-9-10(13-6-12-9)4-8(7)5-11/h1,3-5H,6H2
• InChI Key: YBHOOJWTBANPKV-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC2=C(C=C1C=O)OCO2
• Molecular Formula: C10H6O3
• Molecular Weight: 174.15 g/mol

Description

Molecular Structure Analysis

The molecular structure of 6-Ethynyl-1,3-benzodioxole-5-carbaldehyde includes a benzodioxole ring system, an aldehyde group, and a triple bond. The benzodioxole ring system is a common structural motif in many bioactive compounds.

Scientific Research Applications

Heterogeneous Acid-Catalysts for Furan-Derived Compounds

• Research Focus: The production of value-added chemicals from renewable sources, including the synthesis of furan-derived compounds like furfural and hydroxymethylfurfural from carbohydrates, utilizes heterogeneous acid-catalysts. This approach is crucial for developing sustainable chemical processes, which could be relevant for modifying or synthesizing derivatives of 6-Ethynyl-1,3-benzodioxole-5-carbaldehyde (Agirrezabal-Telleria, Gandarias, & Arias, 2014).

Antioxidant Capacity Assays

• Research Focus: Understanding the antioxidant capacity of compounds is essential in various fields, from food science to pharmacology. The ABTS/PP Decolorization Assay is one method used to measure antioxidant capacity, indicating potential applications for this compound in evaluating its antioxidant properties (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Conversion of Carbohydrate Biomass to Biofuels

• Research Focus: Converting carbohydrate biomass into biofuels and chemicals involves several key processes, including the synthesis of hydroxylmethylfurfural (HMF), a platform chemical. This area of research might offer insights into catalytic processes and chemical transformations relevant to compounds like this compound (James et al., 2010).